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This technical support center provides a comprehensive guide for researchers, scientists, and
drug development professionals on the preparation and use of a modified BG11 medium that
omits Ethylenediaminetetraacetic acid (EDTA). This formulation is particularly useful for
experiments where the presence of a strong synthetic chelator like EDTA could interfere with
the study of metal toxicity, bioavailability, or the function of specific metal-dependent enzymes.

Frequently Asked Questions (FAQs)

Q1: Why would | need a BG11 medium recipe without EDTA?

Al: Standard BG11 medium includes EDTA to chelate ferric iron and other trace metals,
preventing their precipitation and ensuring their availability to the cultured organisms. However,
in certain experimental contexts, such as studies on metal toxicity, metal ion uptake, or the
activity of metalloenzymes, the strong chelating properties of EDTA can be a confounding
factor. An EDTA-free formulation allows for a more controlled investigation of these processes.

Q2: What is used to replace EDTA in this modified recipe?

A2: In this modified BG11 recipe, EDTA is replaced by a combination of ferric citrate and citric
acid. Citric acid acts as a weaker, biodegradable chelating agent that helps to keep iron and
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other trace metals soluble and bioavailable.[1]
Q3: Will the omission of EDTA affect the growth of my cultures?

A3: The effect of omitting EDTA can depend on the specific organism being cultured. While
many cyanobacteria and algae grow well in this modified medium, the reduced chelating
strength of citric acid compared to EDTA might, in some cases, lead to precipitation of essential
metals over time, potentially limiting their availability. It is advisable to compare the growth of
your organism in both standard and EDTA-free BG11 to determine any significant differences.

Q4: Can | use ferric ammonium citrate instead of ferric citrate?

A4: Yes, in many BG11 formulations, ferric ammonium citrate is used interchangeably with
ferric citrate. Both serve as a source of iron, and the citrate component acts as a chelator.[2]
The key is to ensure the final concentration of iron and citrate is appropriate for your culture.

Experimental Protocols
Modified BG11 Medium without EDTA (Based on the
NCMA recipe)

This protocol outlines the preparation of a 1-liter batch of modified BG11 medium without
EDTA.

Preparation of stock solutions is recommended for accuracy and convenience. Store all stock
solutions at 4°C.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.mdpi.com/2073-4441/17/6/830
https://www.benchchem.com/product/b15580790/docs?utm_src=pdf-body#technical-support-center-bg11-medium-recipe-without-edta
https://www.benchchem.com/product/b15580790/docs?utm_src=pdf-body#technical-support-center-bg11-medium-recipe-without-edta
https://ncma.bigelow.org/PDF%20Files/NCMA%20algal%20medium%20BG-11.pdf
https://www.benchchem.com/product/b15580790/docs?utm_src=pdf-body#technical-support-center-bg11-medium-recipe-without-edta
https://www.benchchem.com/product/b15580790/docs?utm_src=pdf-body#technical-support-center-bg11-medium-recipe-without-edta
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15580790?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Stock Solution Compound Amount per 1 L of dH20
Ferric Citrate Solution Ferric citrate 6.0g
Citric acid 6.0g
Macronutrient Stock Sodium Nitrate (NaNOs) 150.0¢g
Dipotassium Phosphate
40.09
(K2HPO4)
Magnesium Sulfate
75.09
Heptahydrate (MgSOa-7H20)
Calcium Chloride Dihydrate
36.09g
(CaCl2:2H20)
Sodium Carbonate (Na2CO3) 20.0g
Trace Metal Solution (A5 + Co)  Boric Acid (HzBO3) 2.86¢

Manganese(ll) Chloride

181¢
Tetrahydrate (MnClz2:4H20)
Zinc Sulfate Heptahydrate

0.222g
(ZnS04-7H20)
Sodium Molybdate Dihydrate

0.39¢g
(Na2Mo004-2H20)
Copper(ll) Sulfate

prer(l} 0.079¢

Pentahydrate (CuSOa4-5H20)
Cobalt(ll) Nitrate Hexahydrate

0.049¢g

(Co(NOs3)2-:6H20)

Start with Purified Water: To approximately 900 mL of distilled or deionized water (dH20),

add the following components while stirring continuously.

Add Ferric Citrate Solution: Add 1 mL of the prepared Ferric Citrate Solution.

Add Macronutrients: Add 1 mL of each of the Macronutrient Stock solutions (KzHPOa,
MgS0a4-7H20, CaClz-2H20, and Na2COs3).
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e Add Sodium Nitrate: Add 1.5 g of solid Sodium Nitrate (NaNOs) and allow it to dissolve
completely.

e Add Trace Metals: Add 1 mL of the Trace Metal Solution.
e Adjust Final Volume: Bring the total volume to 1 L with dH20.
 Sterilization: Autoclave the prepared medium at 121°C for 15 minutes.

o Final pH: The final pH of the medium after autoclaving and cooling should be approximately
7.4.

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Solution(s)

Precipitate forms in the

medium after autoclaving.

- High pH during preparation.-
Inadequate chelation of metal
ions.- Incorrect order of

component addition.

- Ensure the pH is not
excessively high before
autoclaving.- Prepare the
Ferric Citrate Solution
separately and add it to the
final medium as instructed.-
Add components in the
specified order to prevent

premature reactions.

Poor or slow culture growth.

- Reduced bioavailability of
trace metals due to weaker
chelation by citrate compared
to EDTA.- The specific
organism may have a high
requirement for certain trace

metals.

- Ensure the Ferric Citrate
Solution is freshly prepared.-
For particularly sensitive
cultures, consider filter-
sterilizing the Ferric Citrate
Solution and adding it to the
autoclaved and cooled
medium to minimize heat-
induced precipitation.- If
growth issues persist, a
standard BG11 medium with
EDTA may be more suitable for

your organism.

The color of the medium is
unusually pale or has a
brownish tint.

- Precipitation of iron.-
Degradation of the Ferric

Citrate Solution.

- Prepare a fresh Ferric Citrate
Solution.- Visually inspect the
medium for any signs of
precipitation before

inoculating.

Visualizing the Workflow
Logical Flow for Preparing EDTA-Free BG11 Medium
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Prepare Final Medium (1 L)

Add 1 mL Add 1 mL each of Add 1 mL .
Start with 900 mL dHz0 ’ Feric Citrate Solution ’ Macronutrient Stocks Add 1.5 g NaNOs ’ Trace Metal Solution Bring to 1 L with dHz0

Final EDTA-Free
BG11 Medium

Autoclave at 121°C

Prepare Stock Solutions

Click to download full resolution via product page

Caption: Workflow for preparing EDTA-free BG11 medium.

Troubleshooting Logic for EDTA-Free BG11 Medium
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Observed Issue

Precipitation or
Poor Growth

Potential Causes

Y Y Y

Inadequate Chelation Incorrect Preparation Organism Sensitivity

Filter-Sterilize Prepare Fresh Use Standard BG11
Fe-Citrate Stock Ferric Citrate Solution with EDTA

Solutions

Verify Preparation Steps

(Order, pH)
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Caption: Troubleshooting logic for EDTA-free BG11 medium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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